(r)-2-Amino-2-(perfluorophenyl)ethan-1-ol
Overview
Description
®-2-Amino-2-(perfluorophenyl)ethan-1-ol is a chiral compound with a unique structure that includes an amino group and a perfluorophenyl group attached to an ethan-1-ol backbone
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of ®-2-Amino-2-(perfluorophenyl)ethan-1-ol typically involves the reaction of 2-(perfluorophenyl)oxirane with an amine source under controlled conditions. The reaction is often carried out in the presence of a catalyst and a suitable solvent, such as hexafluoroisopropanol, to facilitate the reaction and improve yield .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions: ®-2-Amino-2-
Properties
Molecular Formula |
C8H6F5NO |
|---|---|
Molecular Weight |
227.13 g/mol |
IUPAC Name |
(2R)-2-amino-2-(2,3,4,5,6-pentafluorophenyl)ethanol |
InChI |
InChI=1S/C8H6F5NO/c9-4-3(2(14)1-15)5(10)7(12)8(13)6(4)11/h2,15H,1,14H2/t2-/m0/s1 |
InChI Key |
KQOBAWYLBVACAS-REOHCLBHSA-N |
Isomeric SMILES |
C([C@@H](C1=C(C(=C(C(=C1F)F)F)F)F)N)O |
Canonical SMILES |
C(C(C1=C(C(=C(C(=C1F)F)F)F)F)N)O |
Origin of Product |
United States |
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